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Compound of Interest

Compound Name: 4-Ethylphenol-d2

Cat. No.: B12370364

Chemical Identification and Physical Properties

4-Ethylphenol-d2 is a deuterated form of 4-ethylphenol, a phenolic compound.[1] While
specific physical data for the deuterated version is not available, the properties of 4-ethylphenol
provide a close approximation.

Table 1: Physical and Chemical Properties of 4-Ethylphenol

Property Value Source
Molecular Formula CsH100 [2][3]
Molecular Weight 122.16 g/mol [2]

White to cream or brown solid,
Appearance [4]
crystals, or fused mass

Odor Phenolic, leather-like
Melting Point 38°C to 45°C

Boiling Point 218°C - 219°C

Flash Point 100°C (212°F)
Density 0.98 g/cm?3 at 20°C
Solubility in Water Insoluble

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12370364?utm_src=pdf-interest
https://www.benchchem.com/product/b12370364?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-W012836S2/4-Ethylphenol-d2-DataSheet-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethylphenol
https://www.thermofisher.com/order/catalog/product/118822500
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethylphenol
https://en.wikipedia.org/wiki/4-Ethylphenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Hazard Identification and Classification

4-Ethylphenol is classified as a hazardous substance. It is harmful if swallowed, in contact with
skin, or if inhaled, and causes severe skin burns and eye damage.

Table 2: GHS Hazard Classification for 4-Ethylphenol

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]
skin
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
H314: Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage

Source: GHS classification based on available Safety Data Sheets.
Signal Word: Danger

Hazard Pictograms:

e GHSO05: Corrosion

e GHSO07: Exclamation Mark

Toxicological Information

The primary health hazards associated with 4-ethylphenol are its corrosive and irritant effects
on the skin, eyes, and respiratory tract.

Table 3: Acute Toxicity Data for 4-Ethylphenol
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Route Species Value

Intraperitoneal LD50 Mouse 138 mg/kg

Source: TClI America MSDS
Summary of Health Effects:

o Eye Contact: Causes serious eye damage, characterized by pain, redness, and profuse
watering.

o Skin Contact: Causes severe skin burns, which may include pain, irritation, redness, and
blistering.

¢ |nhalation: Harmful if inhaled and can cause severe irritation of the nose, throat, and
respiratory tract.

 Ingestion: Harmful if swallowed and may cause irritation of the digestive tract. Ingestion can
lead to severe swelling and damage to delicate tissues, with a danger of perforation.

Experimental Protocols

The provided Material Safety Data Sheets cite toxicity data and hazard classifications without
detailing the specific experimental methodologies used for their determination. These protocols
are typically established by regulatory bodies such as the OECD (Organisation for Economic
Co-operation and Development) and are not included in standard safety data sheets. For
detailed experimental protocols, researchers would need to consult the original toxicological
studies, which are not referenced in the available MSDS documents.

First-Aid Measures

Immediate medical attention is required in case of exposure.

Caption: General First-Aid Workflow for Exposure to 4-Ethylphenol.

Handling and Storage

Proper handling and storage procedures are crucial to minimize the risk of exposure.
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o Handling: Use only in a well-ventilated area, preferably under a chemical fume hood. Wear
appropriate personal protective equipment (PPE), including chemical safety goggles, gloves,
and a lab coat. Avoid contact with eyes, skin, and clothing, and prevent ingestion and
inhalation. Wash hands thoroughly after handling.

o Storage: Store in a cool, dry, well-ventilated place away from heat, sparks, and flame. Keep
containers tightly closed. Store in a corrosives area. Incompatible materials include strong
oxidizing agents, acid anhydrides, and acid chlorides.

Accidental Release Measures

In the event of a spill, proper containment and cleanup procedures should be followed.
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Caption: Logical Workflow for Chemical Spill Response.

Disposal Considerations
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Waste material should be disposed of in accordance with federal, state, and local
environmental regulations. Do not allow the material to be released into the environment or
enter drains. Contaminated packaging should be handled in the same way as the substance
itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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